4-({4-[2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-(2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C20H24N6O/c21-15-17-1-3-18(4-2-17)16-24-7-9-25(10-8-24)19-5-6-22-20(23-19)26-11-13-27-14-12-26/h1-6H,7-14,16H2
• InChI Key: VBZLJCIRUPFCST-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C#N)C3=NC(=NC=C3)N4CCOCC4
• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol

Description

The compound “4-({4-[2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile” is a complex organic molecule. It contains a morpholine ring, a pyrimidine ring, and a piperazine ring, all connected by various functional groups. It’s worth noting that morpholine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the morpholine and pyrimidine rings, and the subsequent attachment of these rings to the piperazine ring. The morpholine reagent used in the last step of the synthesis accepts a proton to form the counter-ion.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several rings and functional groups. In the pyrimidine ring of the anion, the longest C—N bond is C7—N2 [1.370 (2) A ̊], which is located opposite the longest C—C bond [C8—C9 = 1.431 (2) A ̊]. The other N—C bonds lie in the range 1.330 (2)–1.339 (2) A ̊.

Chemical Reactions Analysis

The compound’s chemical reactions would likely be influenced by the presence of the morpholine, pyrimidine, and piperazine rings, as well as the various functional groups attached to these rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its complex structure. For example, its solubility, melting point, and boiling point would all be affected by the presence of the various rings and functional groups.

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell. They play significant roles in the regulation of many cellular processes, including cell signaling, growth, and division. In some cases, they can also contribute to the development of certain types of cancer .

Mode of Action

This compound specifically inhibits the activity of tyrosine kinases . It binds to the inactive form of the enzyme and prevents it from activating, thereby inhibiting its function . This inhibition disrupts the signaling pathways that promote cell growth and division, potentially slowing the progression of diseases such as cancer .

Biochemical Pathways

The inhibition of tyrosine kinases affects several biochemical pathways. Primarily, it disrupts the PI3K/Akt signaling pathway, which is often overactive in cancer cells . By inhibiting this pathway, the compound can help to regulate cell growth and division, and promote programmed cell death, or apoptosis .

Result of Action

By inhibiting tyrosine kinases and disrupting the associated signaling pathways, this compound can regulate cell growth and division . This could potentially slow the progression of diseases such as cancer, where these processes are often dysregulated . .

Safety and Hazards

As with any chemical compound, handling “4-({4-[2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile” would require appropriate safety precautions. It’s important to note that the safety and hazards associated with this compound have not been fully characterized.

Future Directions

Given the potential biological activity of this compound, future research could focus on further characterizing its properties and exploring its potential uses. This could include studies to determine its mechanism of action, as well as investigations into its potential therapeutic applications.